N-(1,3-benzothiazol-5-yl)-3,4,5-trimethoxybenzamide

Specification

• CAS No.: 942002-60-0
• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.39
• IUPAC Name: N-(1,3-benzothiazol-5-yl)-3,4,5-trimethoxybenzamide
• Standard InChI: InChI=1S/C17H16N2O4S/c1-21-13-6-10(7-14(22-2)16(13)23-3)17(20)19-11-4-5-15-12(8-11)18-9-24-15/h4-9H,1-3H3,(H,19,20)
• Standard InChI Key: FZEHOUMDTFWSMU-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC3=C(C=C2)SC=N3

Introduction

N-(1,3-benzothiazol-5-yl)-3,4,5-trimethoxybenzamide is a complex organic compound featuring a benzothiazole moiety linked to a trimethoxybenzamide group. This structure includes a benzothiazole ring, which is a fused bicyclic compound containing sulfur and nitrogen, providing unique electronic properties. The trimethoxybenzamide segment adds additional functional groups that can enhance solubility and reactivity. The compound is of interest in various fields, including medicinal chemistry and materials science, due to its potential biological activities and applications.

Synthesis and Preparation

The synthesis of N-(1,3-benzothiazol-5-yl)-3,4,5-trimethoxybenzamide typically involves several steps, including the formation of the benzothiazole ring and its subsequent coupling with the trimethoxybenzamide group. These methods ensure efficient production while maintaining the integrity of the chemical structure. Analytical techniques such as thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor the progress of the reactions and confirm product identity.

Biological Activities and Applications

Research indicates that N-(1,3-benzothiazol-5-yl)-3,4,5-trimethoxybenzamide exhibits notable biological activities. It has been investigated for its potential as an anti-cancer agent due to its ability to inhibit certain enzymes involved in tumor growth. Additionally, studies suggest that it may possess anti-inflammatory properties and could act as a fluorescent probe in biological imaging applications. The specific mechanisms of action often involve interactions with molecular targets such as enzymes or receptors that regulate cellular processes.

Biological Activity	Description
Anti-Cancer Properties	Inhibits enzymes involved in tumor growth.
Anti-Inflammatory Properties	Potential to modulate inflammatory pathways.
Fluorescent Probe	Useful in biological imaging applications.

Interaction Studies and Mechanisms

Interaction studies involving N-(1,3-benzothiazol-5-yl)-3,4,5-trimethoxybenzamide focus on its binding affinity to specific biological targets. Research has shown that this compound can modulate enzyme activity and influence signaling pathways relevant to cancer progression and inflammation. Techniques such as molecular docking and kinetic assays are commonly used to elucidate these interactions and understand the underlying mechanisms of action.

Comparison with Similar Compounds

Several compounds share structural similarities with N-(1,3-benzothiazol-5-yl)-3,4,5-trimethoxybenzamide. These include variations in substituents that can significantly impact their chemical behavior and biological efficacy.

Compound Name	Structural Features	Unique Aspects
N-(4-chloro-1,3-benzothiazol-7-yl)-3,4,5-trimethoxybenzamide	Contains chlorine substitution	Potentially enhanced reactivity due to chlorine.
N-(4-dimethylamino-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide	Dimethylamino group addition	Increased solubility and possible electron-donating effects.
N-(2-methylthio-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzamide	Methylthio substitution	Different electronic properties affecting biological activity.